Cas no 2248268-90-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-chloro-3-methyl-1,2-oxazol-4-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-chloro-3-methyl-1,2-oxazol-4-yl)propanoate
• CAS No: 2248268-90-6
• MF: C₁₅H₁₁ClN₂O₅
• MW: 334.7112429142
• CID: 5887223
• PubChem ID: 165726595
• Update Time: 2025-07-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-chloro-3-methyl-1,2-oxazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6515425
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-chloro-3-methyl-1,2-oxazol-4-yl)propanoate
• 2248268-90-6

• Inchi： 1S/C15H11ClN2O5/c1-8-9(13(16)22-17-8)6-7-12(19)23-18-14(20)10-4-2-3-5-11(10)15(18)21/h2-5H,6-7H2,1H3
• InChI Key： PHNAAAKWXMCKKK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NO1)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 334.0356491g/mol
• Monoisotopic Mass: 334.0356491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-chloro-3-methyl-1,2-oxazol-4-yl)propanoate

Professional Introduction to Compound with CAS No. 2248268-90-6 and Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-chloro-3-methyl-1,2-oxazol-4-yl)propanoate

Compound with the CAS number 2248268-90-6 and the product name 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-chloro-3-methyl-1,2-oxazol-4-yl)propanoate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring an isoindole core linked to a propanoate moiety and an oxazole substituent, makes it a promising candidate for further investigation in drug discovery and development.

The 1,3-dioxo functional group within the molecule is particularly noteworthy, as it introduces a high degree of reactivity and versatility in chemical transformations. This feature has been exploited in various synthetic pathways to derive derivatives with enhanced pharmacological properties. The presence of the 5-chloro and 3-methyl substituents on the oxazole ring further modulates the electronic and steric environment of the molecule, influencing its interactions with biological targets. Such structural motifs are often employed to improve binding affinity and selectivity in drug design.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their potential applications in medicinal chemistry. The isoindole scaffold, in particular, has emerged as a versatile platform for designing molecules with anti-inflammatory, anticancer, and antimicrobial properties. The compound in question (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-chloro-3-methyl-1,2-oxazol-4-yl)propanoate) incorporates this scaffold with additional functional groups that enhance its pharmacological profile.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The dioxo group serves as a handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are often required to achieve desired biological activity.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. The 5-chloro substituent on the oxazole ring enhances the molecule's lipophilicity, which can improve its cell membrane permeability—a critical factor for oral bioavailability. Additionally, the 3-methyl group contributes to steric hindrance around key binding sites, potentially increasing selectivity against off-target interactions.

The combination of these structural features has led to several promising developments in preclinical research. For instance, derivatives of this compound have shown inhibitory activity against various enzymes implicated in inflammatory pathways. This aligns with current trends in drug development towards targeting novel molecular mechanisms underlying diseases such as cancer and autoimmune disorders. The ability to modulate enzyme activity through precise structural modifications makes this class of compounds particularly attractive for therapeutic intervention.

In addition to its enzymatic targets, this compound has also demonstrated potential interactions with nucleic acid structures. The isoindole core, with its aromaticity and planarity, can engage in π-stacking interactions with DNA or RNA bases. Such interactions are relevant for designing molecules that modulate gene expression or interfere with viral replication mechanisms. Preliminary computational studies suggest that the electronic distribution within this molecule could facilitate stable binding to nucleic acid sequences without causing significant toxicity.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as cross-coupling reactions and transition-metal catalysis have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only highlight the ingenuity of medicinal chemists but also underscore the importance of advanced chemical tools in accelerating drug discovery efforts.

From a pharmacokinetic perspective, the structural features of this compound contribute to favorable absorption, distribution, metabolism, and excretion (ADME) properties. The balance between lipophilicity and polarizability ensures reasonable solubility while maintaining bioavailability after oral administration. Furthermore, metabolic stability studies indicate that key functional groups are resistant to degradation by common cytochrome P450 enzymes—a desirable trait for reducing drug-drug interactions.

The regulatory landscape for novel pharmaceutical agents continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical evaluations. As such compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-chloro-3-methyl-1,2-oxazol-4-y l)propanoate advance through development pipelines, it will be essential to validate their therapeutic potential through well-designed clinical trials. These trials will not only assess biological activity but also monitor long-term safety profiles using state-of-the-art biomarkers.

In conclusion,1 , 3 - diox o - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl 3 - ( 5 - chlor o - 3 - me thy l - 1 , 2 - ox az ol - 4 - yl ) pro pan o ate represents a significant contribution to modern pharmaceutical chemistry due to its intricate structure and multifaceted biological activities. Its potential as an intermediate for more complex drug candidates underscores its value beyond mere academic interest; rather, it exemplifies how sophisticated molecular design can yield compounds with therapeutic promise across multiple disease indications . As research progresses, further elucidation of its mechanisms will undoubtedly open new avenues for innovation in medicine . p >